Cas no 2839156-47-5 (1-(5-Iodothiophen-2-yl)methanamine hydrochloride)

• Product Name: 1-(5-Iodothiophen-2-yl)methanamine hydrochloride
• CAS No: 2839156-47-5
• MF: C₅H₇ClINS
• MW: 275.538251161575
• CID: 6380123
• PubChem ID: 165881086
• Update Time: 2025-05-19

1-(5-Iodothiophen-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-39669230
• 1-(5-iodothiophen-2-yl)methanamine hydrochloride
• 2839156-47-5
• 1-(5-Iodothiophen-2-yl)methanamine hydrochloride

• Inchi： 1S/C5H6INS.ClH/c6-5-2-1-4(3-7)8-5;/h1-2H,3,7H2;1H
• InChI Key： AEYUAUJLLYHYEO-UHFFFAOYSA-N
• SMILES： IC1=CC=C(CN)S1.Cl

Computed Properties

• Exact Mass: 274.90325g/mol
• Monoisotopic Mass: 274.90325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(5-Iodothiophen-2-yl)methanamine hydrochloride

1-(5-Iodothiophen-2-yl)methanamine Hydrochloride: A Comprehensive Overview

1-(5-Iodothiophen-2-yl)methanamine hydrochloride (CAS No: 2839156-47-5) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, with its unique structure featuring a thiophene ring substituted with an iodine atom and a methanamine group, has garnered attention due to its potential applications in drug discovery and development. Recent studies have highlighted its intriguing biological activities, making it a subject of extensive research.

The molecular structure of 1-(5-Iodothiophen-2-yl)methanamine hydrochloride is characterized by a thiophene ring, a five-membered aromatic heterocycle containing sulfur, which is known for its stability and reactivity in various chemical reactions. The iodine substitution at the 5-position of the thiophene ring adds to the compound's electronic properties, potentially influencing its interaction with biological systems. The methanamine group attached to the thiophene further enhances the compound's functional versatility, making it a promising candidate for exploring diverse biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(5-Iodothiophen-2-yl)methanamine hydrochloride through various methodologies. Researchers have employed both traditional and modern techniques, including Suzuki coupling reactions and other cross-coupling strategies, to construct the thiophene core and introduce the methanamine functionality. These methods not only ensure high yields but also facilitate the exploration of structural analogs, which are crucial for understanding the relationship between structure and activity.

From a biological standpoint, 1-(5-Iodothiophen-2-yl)methanamine hydrochloride has demonstrated remarkable potential in modulating cellular pathways associated with inflammation and oxidative stress. Studies conducted in vitro have shown that this compound exhibits anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to scavenge reactive oxygen species (ROS) suggests a role in mitigating oxidative damage, which is implicated in numerous pathological conditions, including neurodegenerative diseases and cardiovascular disorders.

The pharmacokinetic profile of 1-(5-Iodothiophen-2-yl)methanamine hydrochloride has also been investigated, revealing favorable absorption and distribution characteristics. Preclinical studies in animal models have indicated moderate bioavailability and systemic exposure, which are essential parameters for evaluating its therapeutic potential. Furthermore, preliminary toxicity studies suggest that this compound exhibits low acute toxicity, making it a viable candidate for further preclinical development.

In terms of therapeutic applications, 1-(5-Iodothiophen-2-yl)methanamine hydrochloride holds promise in several therapeutic areas. Its anti-inflammatory and antioxidant properties position it as a potential candidate for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). Moreover, ongoing research is exploring its efficacy in neuroprotective contexts, where its ability to reduce oxidative stress could be beneficial in conditions like Alzheimer's disease and Parkinson's disease.

Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of 1-(5-Iodothiophen-2-yl)methanamine hydrochloride's therapeutic potential. These partnerships have facilitated access to advanced analytical tools and resources, enabling researchers to conduct comprehensive studies on its mechanism of action, pharmacodynamics, and safety profile.

In conclusion, 1-(5-Iodothiophen-2-yl)methanamine hydrochloride (CAS No: 2839156-47-5) represents a compelling compound with multifaceted biological activities and promising therapeutic potential. As research continues to unravel its mechanisms and applications, this compound stands at the forefront of innovative drug discovery efforts aimed at addressing unmet medical needs.